diethylsilyl (1E)-N-diethylsilyl-2,2,2-trifluoroethanimidate

• IUPAC Name: diethylsilyl (1E)-N-diethylsilyl-2,2,2-trifluoroethanimidate
• InChI: InChI=1S/C10H22F3NOSi2/c1-5-16(6-2)14-9(10(11,12)13)15-17(7-3)8-4/h16-17H,5-8H2,1-4H3/b14-9+
• InChI Key: LPLAQBSRRFFGRJ-NTEUORMPSA-N
• Canonical SMILES: CC[SiH](CC)N=C(C(F)(F)F)O[SiH](CC)CC
• Isomeric SMILES: CC[SiH](CC)/N=C(\C(F)(F)F)/O[SiH](CC)CC
• Molecular Formula: C10H22F3NOSi2
• Molecular Weight: 285.45 g/mol

Description

Compound “diethylsilyl (1E)-N-diethylsilyl-2,2,2-trifluoroethanimidate” is a chemical entity registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “diethylsilyl (1E)-N-diethylsilyl-2,2,2-trifluoroethanimidate” involves specific chemical reactions and conditions. The exact synthetic route may vary, but it typically includes the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of the compound.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and the presence of catalysts or reagents.

Purification: After the reaction, the product is purified using techniques such as chromatography or recrystallization to obtain the pure compound.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” may involve large-scale chemical processes. These processes are optimized for efficiency and yield, ensuring that the compound is produced in sufficient quantities for commercial use.

Chemical Reactions Analysis

Types of Reactions: Compound “diethylsilyl (1E)-N-diethylsilyl-2,2,2-trifluoroethanimidate” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: It can also undergo reduction reactions, leading to the formation of reduced products.

Substitution: Substitution reactions involve the replacement of one functional group with another, resulting in different derivatives of the compound.

Common Reagents and Conditions:

Oxidation Reagents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction Reagents: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution Reagents: Various halides and nucleophiles are employed in substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. These products are often characterized using techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

Compound “diethylsilyl (1E)-N-diethylsilyl-2,2,2-trifluoroethanimidate” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a reference standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is utilized in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of compound “diethylsilyl (1E)-N-diethylsilyl-2,2,2-trifluoroethanimidate” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are conducted to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Compound A: Similar in structure but differs in functional groups.

Compound B: Shares similar biological activities but has a different chemical backbone.

Compound C: Used in similar applications but has distinct physical properties.

Uniqueness: Compound “diethylsilyl (1E)-N-diethylsilyl-2,2,2-trifluoroethanimidate” is unique due to its specific chemical structure and properties, which distinguish it from other similar compounds. Its unique features make it valuable for specific research and industrial applications.